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2-methylpropanoic acid

Cat. No.: B1251439

\ J

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling
precautions for 2-(Dodecylsulfanylthiocarbonyl)sulfanyl-2-methylpropanoic acid, commonly
known as DDMAT. The information is intended for professionals in research, scientific, and
drug development fields to ensure the safe and effective use of this compound. All quantitative
data has been summarized in structured tables for ease of comparison, and logical workflows
are visualized using diagrams.

Chemical Identification and Properties

DDMAT is a trithiocarbonate compound widely used as a chain transfer agent in Reversible
Addition-Fragmentation chain Transfer (RAFT) polymerization.[1][2][3] Its chemical and
physical properties are crucial for understanding its behavior and for implementing appropriate
safety measures.
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Property Value Reference
2-
Chemical Name (Dodecylsulfanylthiocarbonyl)s

ulfanyl-2-methylpropanoic acid

S-dodecyl-S'-(a,a’-dimethyl-a"-

Synonyms acetic acid) trithiocarbonate,

DDMAT
CAS Number 461642-78-4 [1]
Molecular Formula C17H3202S3
Molecular Weight 364.63 g/mol
Appearance Pale yellow solid/powder [1114]
Melting Point 57-63 °C [1114]
Storage Temperature 2-8 °C [1]

Hazard Identification and Classification

DDMAT is classified as a hazardous substance. Understanding its specific hazards is
fundamental to its safe handling. The compound is categorized under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) as follows.

Hazard Class Category GHS Code Hazard Statement

Skin Irritation 2 H315 Causes skin irritation.

Causes serious eye

Serious Eye Irritation 2A H319 S
irritation.
Specific Target Organ ]
- . May cause respiratory
Toxicity - Single 3 H335 T
irritation.
Exposure

GHS Pictogram:
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walt text

Signal Word: Warning

Handling Precautions and Personal Protective
Equipment (PPE)

Adherence to strict handling protocols is essential to minimize exposure and ensure a safe
working environment. The following diagram outlines the standard workflow for handling
DDMAT in a laboratory setting.
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Caption: Standard Operating Procedure for Handling DDMAT.

Engineering Controls
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» Ventilation: Use only outdoors or in a well-ventilated area. Handling should be performed in a

chemical fume hood to minimize inhalation of dust.[5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE when handling DDMAT.

Body Part Protection

Specification Reference

Hands Protective gloves

Impervious gloves.
Consult glove
manufacturer for
specific material

compatibility.

Eye and face
Eyes/Face )
protection

Safety glasses with
side-shields or
chemical goggles and

a face shield.

Skin Protective clothing

Lab coat or other
protective clothing to [5]

prevent skin contact.

Respiratory Respiratory protection

If dust is generated
and ventilation is
inadequate, use a
NIOSH-approved

respirator.

First Aid Measures

In the event of exposure to DDMAT, immediate first aid is crucial. The following diagram

outlines the appropriate first aid response.
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Caption: First Aid Response to DDMAT Exposure.
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Exposure Route First Aid Procedure Reference

Remove person to fresh air

and keep comfortable for
Inhalation breathing. Call a POISON

CENTER or doctor if you feel

unwell.

Take off immediately all

contaminated clothing. Rinse
Skin Contact skin with water/shower. If skin

irritation occurs, get medical

advice/attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact ] o
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Rinse mouth. Do NOT induce
) vomiting. Call a POISON
Ingestion . [5]
CENTER or doctor if you feel

unwell.

Storage and Disposal

Proper storage and disposal of DDMAT are critical for safety and environmental protection.
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Aspect

Recommendation

Reference

Storage Conditions

Store in a tightly closed
container in a dry and well-
ventilated place.
Recommended storage
temperature is 2-8°C. Keep

away from light.

Incompatible Materials

Information not specified in the

provided search results.

Disposal

Dispose of contents/container
to an approved waste disposal
plant. Follow all federal, state,

and local regulations.

Accidental Release Measures

In the event of a spill, the following measures should be taken:

e Personal Precautions: Avoid breathing dust. Avoid substance contact. Ensure adequate

ventilation. Evacuate the danger area and consult an expert.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[6]

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[6]

This guide is intended to provide comprehensive safety and handling information for DDMAT

based on currently available data. It is not a substitute for a thorough review of the Safety Data

Sheet (SDS) provided by the supplier and adherence to all institutional and regulatory safety

protocols. Always prioritize safety and handle all chemicals with care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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